Cas no 88836-61-7 (5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester)
88836-61-7 structure
Product Name:5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester
CAS No:88836-61-7
MF:C10H9NO3S
MW:223.248361349106
CID:710165
PubChem ID:45077367
Update Time:2025-04-19
5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester
- 5-Benzothiazolecarboxylicacid,2,3-dihydro-2-oxo-,ethylester(9CI)
- Ethyl 2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylate
- 88836-61-7
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- Inchi: 1S/C10H9NO3S/c1-2-14-9(12)6-3-4-8-7(5-6)11-10(13)15-8/h3-5H,2H2,1H3,(H,11,13)
- InChI Key: ZBILJFOEPSVZQT-UHFFFAOYSA-N
- SMILES: S1C(NC2C=C(C(=O)OCC)C=CC1=2)=O
Computed Properties
- Exact Mass: 223.03000
- Monoisotopic Mass: 223.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 80.7A^2
Experimental Properties
- PSA: 87.40000
- LogP: 1.76630
5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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